Cas no 51751-44-1 (3-bromo-2-(3-bromothiophen-2-yl)thiophene)

3-Bromo-2-(3-bromothiophen-2-yl)thiophene is a brominated bithiophene derivative with applications in organic synthesis and materials science. Its key advantages include its role as a versatile building block for constructing conjugated systems, particularly in the development of organic semiconductors, conductive polymers, and optoelectronic materials. The presence of bromine atoms at strategic positions allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise molecular design. This compound exhibits high reactivity and selectivity, making it valuable for tailored synthesis of complex thiophene-based architectures. Its stability and well-defined structure contribute to reproducibility in research and industrial applications.

3-bromo-2-(3-bromothiophen-2-yl)thiophene structure

51751-44-1 structure

Product Name:3-bromo-2-(3-bromothiophen-2-yl)thiophene

CAS No:51751-44-1

MF:C₈H₄Br₂S₂

MW:324.055357933044

MDL:MFCD00114806

CID:821512

PubChem ID:87561077

Update Time:2025-06-08

3-bromo-2-(3-bromothiophen-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

- 3,3'-dibromo-2,2'-bithiophene
- 3,3'-Dibromo-2,2'-dithiophene
- 3,3'-DibroMo-2,2'-bithiop...
- 3,3’-Dibromo-2,2’-dithiophene
- 3-bromo-2-(3-bromothiophen-2-yl)thiophene
- 3,3′-DibroMo-2,2′-bithiophene
- 2,2'-Bithiophene, 3,3'-dibromo-
- 3,3'-Dibromo-[2,2']bithiophenyl
- 3-bromo-2-(3-bromo(2-thienyl))thiophene
- 3,3 -Dibromo-2,2 -bithiophene
- PubChem21296
- 2,2'-Bi(3-bromothiophene)
- EOS387
- KBRZCEVRNLKHAZ-UHFFFAOYSA-N
- 3,3`-Dibromo-2,2`-bithiophene
- BCP11152
- 3,3'-Dibromo-2,2'-bithiophene 97%
- 2TH-2Bra
- -bithiophenyl
- -Sulfonylbis(N-(4-cyano-3-(trifluoromethyl)phenyl)-2-hydroxy-2-methylpropanamide)|(Mixture of Diastereomers)
- 3,3 inverted exclamation mark -dibromo-2,2 inverted exclamation mark -bithiophene
- PB18449
- CS-W002378
- 51751-44-1
- AC-22789
- STL554723
- MFCD00114806
- W-200405
- AKOS005110869
- BBL100929
- 3,3'-Dibromo-2,2'-bithiophene, 97%
- AI-942/25121118
- D3798
- GEO-00945
- DB-030878
- 3,3\\'-Dibromo-2,2\\'-bithiophene
- SS-3253
- SY032685
- SCHEMBL770898
- DTXSID50356044
- MDL： MFCD00114806
- Inchi： 1S/C8H4Br2S2/c9-5-1-3-11-7(5)8-6(10)2-4-12-8/h1-4H
- InChI Key： KBRZCEVRNLKHAZ-UHFFFAOYSA-N
- SMILES： C1(C2SC=CC=2Br)SC=CC=1Br

Computed Properties

Exact Mass: 321.81200
Monoisotopic Mass: 321.81212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.5
XLogP3: 4.4

Experimental Properties

Color/Form: No data available
Density: 1.951±0.06 g/cm3(Predicted)
Melting Point: 97.0 to 101.0 deg-C
Boiling Point: 318.6℃ at 760 mmHg
Flash Point: 146.5±26.5 °C
Solubility: soluble in Toluene
PSA: 56.48000
LogP: 5.00160

3-bromo-2-(3-bromothiophen-2-yl)thiophene Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H318
Warning Statement： P280-P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-41
Safety Instruction： 26-39
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Storage Condition：0-10°C

3-bromo-2-(3-bromothiophen-2-yl)thiophene Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-bromo-2-(3-bromothiophen-2-yl)thiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	067354-1g	3,3'-Dibromo-2,2'-bithiophene	51751-44-1	97%	1g	￡34.00	2022-03-01
Fluorochem	067354-5g	3,3'-Dibromo-2,2'-bithiophene	51751-44-1	97%	5g	￡90.00	2022-03-01
Fluorochem	067354-10g	3,3'-Dibromo-2,2'-bithiophene	51751-44-1	97%	10g	￡167.00	2022-03-01
Fluorochem	067354-25g	3,3'-Dibromo-2,2'-bithiophene	51751-44-1	97%	25g	￡275.00	2022-03-01
Apollo Scientific	OR2751-1g	3,3'-Dibromo-2,2'-bithiophene	51751-44-1		1g	£15.00	2025-02-19
Apollo Scientific	OR2751-5g	3,3'-Dibromo-2,2'-bithiophene	51751-44-1		5g	£29.00	2025-02-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R016516-1g	3-bromo-2-(3-bromothiophen-2-yl)thiophene	51751-44-1	98%	1g	￥81	2023-06-14
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R016516-25g	3-bromo-2-(3-bromothiophen-2-yl)thiophene	51751-44-1	98%	25g	￥1288	2023-06-14
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R016516-5g	3-bromo-2-(3-bromothiophen-2-yl)thiophene	51751-44-1	98%	5g	￥305	2023-06-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D808467-1g	3,3'-Dibromo-2,2'-bithiophene	51751-44-1	98%	1g	￥116.00	2022-01-12

3-bromo-2-(3-bromothiophen-2-yl)thiophene Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:51751-44-1)3,3'-Dibromo-2,2'-bithiophene

Order Number:sfd15558

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:51751-44-1)3,3'-二溴-2,2'-联噻吩

Order Number:LE26658407

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:56

Price ($):discuss personally

Email:18501500038@163.com

3-bromo-2-(3-bromothiophen-2-yl)thiophene Related Literature

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2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

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5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

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